Cas no 7499-15-2 (Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-)

Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- structure
7499-15-2 structure
Product Name:Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
CAS No:7499-15-2
MF:C9H17NO3
MW:187.236182928085
CID:573986
PubChem ID:348280
Update Time:2025-04-19

Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
    • 2-Carbamoyl-2-isopropyl-3-methylbutanoic acid
    • 2-carbamoyl-3-methyl-2-propan-2-ylbutanoic acid
    • 2,2,-Diisopropyl-malonsaeure-monoamid
    • 2,2-diisopropyl-malonamic acid
    • 2,2-Diisopropyl-malonamidsaeure
    • 2,2-Diisopropylmalonsaeuremonoamid
    • 2-carbamoyl-3-methyl-2-(propan-2-yl)butanoic acid
    • AC1L8973
    • AC1Q1O19
    • Diisopropyl-malonsaeureamid
    • Malonamic acid, 2,2-diisopropyl-
    • NSC407538
    • 7499-15-2
    • BQOUKOFSUDJODA-UHFFFAOYSA-N
    • NSC-407538
    • 2-(Aminocarbonyl)-2-isopropyl-3-methylbutanoic acid #
    • SCHEMBL7824300
    • DTXSID30324685
    • Butanoic acid, 2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
    • 2,2-Diisopropylmalonoic acid monoamide
    • Inchi: 1S/C9H17NO3/c1-5(2)9(6(3)4,7(10)11)8(12)13/h5-6H,1-4H3,(H2,10,11)(H,12,13)
    • InChI Key: BQOUKOFSUDJODA-UHFFFAOYSA-N
    • SMILES: OC(C(C(N)=O)(C(C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 187.12091
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39

Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- Pricemore >>

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